Cas no 941904-64-9 (N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941904-64-9
• MF: C₂₀H₂₁ClN₂O₅S
• MW: 436.909143209457
• CID: 6613408
• PubChem ID: 16836966
• Update Time: 2025-10-28

N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]acetamide
• TDR80307
• N-(1,3-benzodioxol-5-yl)-2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]acetamide
• AKOS024634005
• 941904-64-9
• F2267-0283
• N-(benzo[d][1,3]dioxol-5-yl)-2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)acetamide
• CHEMBL2093509

• Inchi： 1S/C20H21ClN2O5S/c21-14-4-7-17(8-5-14)29(25,26)23-10-2-1-3-16(23)12-20(24)22-15-6-9-18-19(11-15)28-13-27-18/h4-9,11,16H,1-3,10,12-13H2,(H,22,24)
• InChI Key： JXIATHUUSUFBBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCCC1CC(NC1=CC=C2C(=C1)OCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 436.0859706g/mol
• Monoisotopic Mass: 436.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylacetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941904-64-9)

N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonylpiperidin-2-ylacetamide) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 941904-64-9, represents a novel molecular entity with a complex structural framework that integrates several pharmacophoric moieties. The presence of both benzodioxol and chlorobenzenesulfonyl groups suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The structural design of N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonylpiperidin-2-ylacetamide) is meticulously crafted to optimize its pharmacological properties. The benzodioxol ring, also known as the indole scaffold, is a well-documented motif in drug discovery, often associated with serotonin receptor binding and antimicrobial activities. In contrast, the 4-chlorobenzenesulfonyl moiety introduces a sulfonamide group, which is frequently employed in the development of bioactive molecules due to its ability to enhance binding affinity and metabolic stability. The combination of these two distinct structural elements in a single molecule suggests a multifaceted approach to modulating biological pathways.

In recent years, there has been a surge in research focused on identifying new therapeutic agents that leverage the synergistic effects of multiple pharmacophores. N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonylpiperidin-2-ylacetamide) exemplifies this trend, as its design aims to exploit the complementary properties of its constituent parts. The benzodioxol moiety is known for its role in modulating neurotransmitter systems, while the 4-chlorobenzenesulfonyl group is recognized for its potential in influencing enzyme activity. This dual functionality positions the compound as a versatile tool for exploring new therapeutic strategies.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonylpiperidin-2-ylacetamide) involves a series of multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzodioxol ring typically begins with the condensation of 5-hydroxybenzofuran with an appropriate electrophile, followed by functionalization at the 2-position. The subsequent step involves the incorporation of the 4-chlorobenzenesulfonylpiperidine moiety, which often necessitates protecting group strategies to prevent unwanted side reactions. The final step involves the formation of the amide linkage, which is critical for maintaining the compound's overall stability and bioactivity.

The pharmacological profile of N-(2H-1,3-benzodioxol-5-yl)-2-1-(4-chlorobenzenesulfonylpiperidin-2-ylacetamide) has been preliminarily evaluated in various in vitro assays. Initial studies suggest that the compound exhibits moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT7 subtypes, which are implicated in conditions such as anxiety disorders and cognitive dysfunction. Additionally, the presence of the sulfonamide group may contribute to interactions with other biological targets, including enzymes involved in inflammation and pain pathways.

Furthermore, computational modeling studies have been conducted to elucidate the binding mode of N-(2H-1,3-benzodioxol